Cas no 6808-20-4 (Purpnigenin)

Purpnigenin structure
Purpnigenin structure
Product Name:Purpnigenin
CAS No:6808-20-4
MF:C21H32O4
MW:348.476387023926
CID:519689
Update Time:2024-03-01

Purpnigenin Chemical and Physical Properties

Names and Identifiers

    • Pregn-5-en-20-one,3,14,15-trihydroxy-, (3b,14b,15a)- (9CI)
    • 14b-Pregn-5-en-20-one, 3b,14,15a-trihydroxy- (6CI,8CI)
    • Purpnigenin
    • Inchi: 1S/C21H32O4/c1-12(22)17-11-18(24)21(25)16-5-4-13-10-14(23)6-8-19(13,2)15(16)7-9-20(17,21)3/h4,14-18,23-25H,5-11H2,1-3H3/t14-,15-,16+,17+,18-,19-,20+,21+/m0/s1
    • InChI Key: NFYYPFILPLFEGH-MXYSOCMLSA-N
    • SMILES: O[C@]12[C@H](C[C@H](C(C)=O)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](CC3=CC[C@@H]21)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 627
  • Topological Polar Surface Area: 77.8
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